Cas no 632298-93-2 (1-(2-chlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole)

• Product Name: 1-(2-chlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole
• CAS No: 632298-93-2
• MF: C₁₆H₁₅ClN₂O₂S
• MW: 334.820501565933
• CID: 5475866
• Update Time: 2025-11-02

1-(2-chlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-2-ethylsulfonylbenzimidazole
• 1-(2-chlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole

• Inchi： 1S/C16H15ClN2O2S/c1-2-22(20,21)16-18-14-9-5-6-10-15(14)19(16)11-12-7-3-4-8-13(12)17/h3-10H,2,11H2,1H3
• InChI Key： JICNGQWIIRKMMM-UHFFFAOYSA-N
• SMILES： C1(S(CC)(=O)=O)N(CC2=CC=CC=C2Cl)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles

Additional information on 1-(2-chlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole

Comprehensive Overview of 1-(2-chlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole (CAS No. 632298-93-2)

1-(2-chlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole (CAS No. 632298-93-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This benzodiazole derivative is characterized by its unique molecular structure, which combines a chlorophenyl group with an ethanesulfonyl moiety. Such structural features make it a valuable intermediate in the synthesis of various pharmacologically active molecules and advanced materials.

The compound's CAS number 632298-93-2 is a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance. In recent years, the demand for 1-(2-chlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole has increased due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Its benzodiazole core is a common scaffold in many FDA-approved drugs, highlighting its importance in modern pharmaceutical research.

One of the most frequently asked questions about CAS No. 632298-93-2 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Additionally, its stability at room temperature ensures ease of handling and storage, which is a crucial factor for industrial applications.

From a synthetic chemistry perspective, 1-(2-chlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole serves as a versatile building block. Its chlorophenyl and ethanesulfonyl groups can undergo further functionalization, enabling the creation of diverse derivatives with tailored properties. This flexibility has led to its use in the development of novel materials, including liquid crystals and organic semiconductors, which are currently hot topics in materials science.

The growing interest in CAS No. 632298-93-2 is also reflected in the increasing number of patents and research publications citing this compound. Researchers are particularly intrigued by its potential role in addressing challenges related to drug resistance and sustainable material design. For instance, its incorporation into polymeric matrices has shown promise in enhancing the mechanical and thermal properties of composites, a topic of high relevance in the era of green chemistry and circular economy.

In the context of SEO optimization, it's worth noting that searches for "benzodiazole derivatives" and "ethanesulfonyl compounds" have seen a steady rise, driven by the pharmaceutical and materials science communities. By focusing on these long-tail keywords, this article aims to provide valuable information to professionals seeking detailed insights into 1-(2-chlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole and its applications.

Another trending topic linked to this compound is its potential in AI-driven drug discovery. With the advent of machine learning algorithms, researchers are increasingly leveraging computational tools to predict the biological activity of benzodiazole-based molecules. This intersection of chemistry and artificial intelligence is revolutionizing the way new drugs are designed, and CAS No. 632298-93-2 is no exception to this trend.

In summary, 1-(2-chlorophenyl)methyl-2-(ethanesulfonyl)-1H-1,3-benzodiazole (CAS No. 632298-93-2) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its broad applicability, make it a focal point in ongoing research efforts. Whether you're a chemist exploring new synthetic routes or a materials scientist investigating advanced composites, understanding the properties and potential of this benzodiazole derivative is essential for staying at the forefront of innovation.